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Compound of Interest

Compound Name: (Rac)-UK-414495

Cat. No.: B15559976

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-UK-414495 is a potent and selective inhibitor of Neutral Endopeptidase (NEP), also
known as neprilysin. NEP is a zinc-dependent metalloprotease that degrades a variety of
bioactive peptides, including Vasoactive Intestinal Peptide (VIP). By inhibiting NEP, (Rac)-UK-
414495 prevents the breakdown of VIP, leading to its increased local concentration and
potentiation of its physiological effects. This mechanism of action makes (Rac)-UK-414495 a
valuable tool for studying the physiological roles of VIP and for investigating its therapeutic
potential, particularly in conditions such as female sexual arousal disorder where VIP-mediated
vasodilation plays a crucial role.[1][2]

These application notes provide detailed protocols for the use of (Rac)-UK-414495 in a
laboratory setting, covering both in vitro and in vivo experimental designs.

Physicochemical Properties
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Property Value

(2R)-2-({1-[(5-ethyl-1,3,4-thiadiazol-2-

yl)carbamoyl]cyclopentyl}methyl)pentanoic acid

IUPAC Name

Synonyms UK-414,495

Molecular Formula C16H25N303S

Molecular Weight 339.45 g/mol

Target Neutral Endopeptidase (NEP)

Mechanism of Action

(Rac)-UK-414495 acts as a competitive inhibitor of neutral endopeptidase. NEP is responsible
for the degradation of several vasoactive peptides, most notably VIP. In the context of female
sexual arousal, VIP is a key neurotransmitter that induces relaxation of smooth muscle in the
genital vasculature, leading to increased blood flow and engorgement. By inhibiting NEP,
(Rac)-UK-414495 prolongs the action of endogenous VIP, thereby enhancing and potentiating
the vasodilatory response. This leads to a significant increase in genital blood flow. The
downstream effects of VIP are mediated through the activation of adenylyl cyclase, leading to
an increase in intracellular cyclic adenosine monophosphate (CAMP) levels.
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(Rac)-UK-414495 Inhibits
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Prepare serial dilutions of
(Rac)-UK-414495

'

Add inhibitor to 96-well plate

'

Add NEP enzyme and incubate

(Add fluorogenic substrate)

Incubate at 37°C

Add Aminopeptidase M

'

Measure fluorescence

( Calculate % inhibition and ICso )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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